1-(4-bromophenyl)-N-(3-methylbenzyl)methanesulfonamide

• IUPAC Name: 1-(4-bromophenyl)-N-[(3-methylphenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C15H16BrNO2S/c1-12-3-2-4-14(9-12)10-17-20(18,19)11-13-5-7-15(16)8-6-13/h2-9,17H,10-11H2,1H3
• InChI Key: OXYMEIISHLETQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNS(=O)(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C15H16BrNO2S
• Molecular Weight: 354.3 g/mol

Description

“1-(4-bromophenyl)-N-(3-methylbenzyl)methanesulfonamide” is a compound that has been studied within the context of organic synthesis and chemical reactions, particularly in the synthesis of sulfonamide derivatives and their applications in various chemical transformations.

Synthesis Analysis

The synthesis of sulfonamide derivatives often involves the reaction of halophenyl methanesulfonamides with different reagents. For example, the reaction of N-(2-bromophenyl)-and N-(2-iodophenyl)methanesulfonamide with terminal acetylenes in the presence of palladium catalysts yields 1-methylsulfonyl-indoles, showcasing the utility of bromophenyl methanesulfonamides in complex organic synthesis (Sakamoto et al., 1988).

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives, including “1-(4-bromophenyl)-N-(3-methylbenzyl)methanesulfonamide,” is characterized by their ability to form stable structures due to intramolecular interactions. Studies on similar compounds, such as N,N-Dibenzylmethanesulfonamide, have shown that molecules can pack in antiparallel arrays, highlighting the significance of molecular interactions in determining the compound's structural characteristics (Datta et al., 2008).

Chemical Reactions and Properties

Sulfonamide compounds engage in various chemical reactions, contributing to their broad utility in organic synthesis. For instance, the Friedel–Crafts-type alkylation with bromodifluoro(phenylsulfanyl)methane demonstrates the reactivity of these compounds through α-fluorocarbocations, leading to the synthesis of thioesters, benzophenones, and xanthones (Kuhakarn et al., 2011).

Physical Properties Analysis

The physical properties of “1-(4-bromophenyl)-N-(3-methylbenzyl)methanesulfonamide” and related compounds are influenced by their molecular structure. For instance, spectroscopic studies provide insights into the compound's physical characteristics, including NMR chemical shifts and vibrational transitions, which are crucial for understanding the compound's behavior in different environments (Karabacak et al., 2010).

Chemical Properties Analysis

The chemical properties of sulfonamide derivatives are defined by their reactivity and interactions with other molecules. A significant aspect of their chemical behavior includes the ability to undergo N-arylation, facilitating the synthesis of complex organic molecules without generating potentially genotoxic impurities (Rosen et al., 2011).